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Compound of Interest

Compound Name: N-Acetylsulfanilamide-13C6

Cat. No.: B12056458 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of N-Acetylsulfanilamide-13C6. The following procedural steps are

designed to answer specific operational questions and build a foundation of trust in laboratory

safety and chemical handling.

N-Acetylsulfanilamide-13C6 is the carbon-13 isotope-labeled version of N-

Acetylsulfanilamide. While the carbon-13 isotope is stable and not radioactive, the chemical

properties and potential hazards of the compound remain.[1][2] Therefore, precautions

appropriate for the non-labeled compound should be followed.

Hazard Identification and Classification
N-Acetylsulfanilamide is classified as harmful if swallowed.[3][4] It may also cause skin and eye

irritation.[4] The primary hazards are associated with its potential for irritation and acute oral

toxicity.[4]
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Property Value Source

Molecular Formula C₈H₁₀N₂O₃S [4][5]

Molecular Weight ~220.20 g/mol [6]

Melting Point 214-217 °C [7]

Appearance Solid [5][7]

Storage Temperature
Room temperature, sealed in a

dry place.
[5]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling N-Acetylsulfanilamide-13C6 is crucial to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound. The following PPE is

recommended:

Gloves: Wear two pairs of powder-free nitrile or neoprene gloves.[8][9] Thicker gloves

generally offer better protection.[10] Change gloves regularly, at least every 30-60 minutes,

or immediately if they become contaminated or damaged.[10]

Eye Protection: Use safety goggles with side shields to protect against splashes.[11][12] For

a higher level of protection, a face shield can be used in addition to goggles.[10]

Lab Coat/Gown: A disposable, low-permeability gown with a solid front, long sleeves, and

tight-fitting cuffs is required to protect the skin and clothing.[9]

Respiratory Protection: If there is a risk of generating dust, use a particulate filter respirator

(e.g., N95) to prevent inhalation.[11]

Engineering Controls
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Ventilation: Handle the compound in a well-ventilated area. A fume hood is recommended,

especially when working with powders or creating solutions, to minimize inhalation exposure.

Safety Equipment: Ensure easy access to a safety shower and an eyewash station.

Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

work area is clean and uncluttered.

Weighing and Transferring:

Conduct all weighing and transferring of the solid compound within a fume hood or other

ventilated enclosure to contain any dust.

Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

Working with Solutions:

Clearly label all containers with the compound name, concentration, and date.

When working with solutions, handle them with the same care as the solid to avoid skin

contact and splashes.

Decontamination:

After handling is complete, wipe down the work surface with an appropriate cleaning

agent.

Carefully remove and dispose of PPE as described in the disposal plan.

Wash hands thoroughly with soap and water after removing gloves.[9]

Accidental Release Measures
Spills: In the event of a spill, evacuate the immediate area if necessary. For small spills,

carefully sweep up the solid material, avoiding dust generation, and place it in a sealed
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container for disposal. For liquid spills, absorb the material with an inert absorbent and place

it in a sealed container.

Personal Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[3]

Disposal Plan
Proper disposal of N-Acetylsulfanilamide-13C6 and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Chemical Waste: All solid N-Acetylsulfanilamide-13C6 and any solutions containing the

compound should be collected in a designated, labeled, and sealed hazardous waste

container.

Contaminated Materials: All disposable items that have come into contact with the

compound, such as gloves, pipette tips, and paper towels, must be disposed of as

hazardous waste. Place these items in a separate, clearly labeled waste bag or container.

[10]

Disposal Procedure
Stable Isotope Waste: Since Carbon-13 is a stable isotope, the waste is not radioactive and

does not require special handling for radioactivity.[1][2]
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Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations for chemical waste. Contact your institution's Environmental Health and Safety

(EHS) department for specific guidance and to arrange for waste pickup.

Do Not:

Dispose of this chemical down the drain.

Mix with general laboratory trash.

Workflow for Safe Handling of N-
Acetylsulfanilamide-13C6
The following diagram illustrates the logical workflow for the safe handling of N-
Acetylsulfanilamide-13C6, from preparation to disposal.
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Caption: Workflow for the safe handling of N-Acetylsulfanilamide-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. moravek.com [moravek.com]

2. How to Dispose the Waste from Isotope Labeling [bocsci.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. N4-Acetylsulfanilamide | C8H10N2O3S | CID 8482 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. N-Acetylsulfanilamide | 121-61-9 [sigmaaldrich.com]

6. Buy N4-Acetylsulfanilamide-(ring-13C6), VETRANAL(TM), analytical standard
[smolecule.com]

7. N-Acetylsulfanilamide (4-Acetamidobenzenesulfonamide) | Others 12 | 121-61-9 |
Invivochem [invivochem.com]

8. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

9. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

10. pppmag.com [pppmag.com]

11. carlroth.com:443 [carlroth.com:443]

12. osha.oregon.gov [osha.oregon.gov]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling N-
Acetylsulfanilamide-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12056458#personal-protective-equipment-for-
handling-n-acetylsulfanilamide-13c6]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12056458?utm_src=pdf-custom-synthesis
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.sigmaaldrich.com/SG/en/sds/aldrich/397237
https://pubchem.ncbi.nlm.nih.gov/compound/N4-Acetylsulfanilamide
https://pubchem.ncbi.nlm.nih.gov/compound/N4-Acetylsulfanilamide
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh95e131a1?context=bbe
https://www.smolecule.com/products/s12512671
https://www.smolecule.com/products/s12512671
https://www.invivochem.com/product/V58660
https://www.invivochem.com/product/V58660
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.carlroth.com/medias/SDB-9734-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzg2Nzh8YXBwbGljYXRpb24vcGRmfGFETTBMMmhpTVM4NU1UYzRORFV5T0RnMU5UTTBMMU5FUWw4NU56TTBYMGxGWDBWT0xuQmtaZ3wxMGNmOGEyNzI4MjJmZjdhYjhhM2Q5NjYxMmRiMWQxYWU3NTVjNWEyYzgwY2Q5ZjliM2I3MjQzN2RkOGFmNTY2
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://www.benchchem.com/product/b12056458#personal-protective-equipment-for-handling-n-acetylsulfanilamide-13c6
https://www.benchchem.com/product/b12056458#personal-protective-equipment-for-handling-n-acetylsulfanilamide-13c6
https://www.benchchem.com/product/b12056458#personal-protective-equipment-for-handling-n-acetylsulfanilamide-13c6
https://www.benchchem.com/product/b12056458#personal-protective-equipment-for-handling-n-acetylsulfanilamide-13c6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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